Cas no 2229476-62-2 (tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate
• CAS No: 2229476-62-2
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6452941
• PubChem ID: 165708719
• Update Time: 2025-06-09

tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate
• 2229476-62-2
• EN300-1870984

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(20)17-7-6-16-9-11(17)10-4-5-12(18)13(19)8-10/h4-5,8,11,16,18-19H,6-7,9H2,1-3H3
• InChI Key： MCCRASUQGQGAIW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82Ų

Additional information on tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate (CAS No. 2229476-62-2)

Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate, a compound with the chemical identifier CAS No. 2229476-62-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 3,4-dihydroxyphenyl moiety, contribute to its unique pharmacological properties and make it a subject of considerable interest in medicinal chemistry.

The tert-butyl group, characterized by its steric hindrance and lipophilic nature, plays a crucial role in modulating the pharmacokinetic profile of the compound. This group can influence both the solubility and metabolic stability of the molecule, making it an attractive feature for drug design. In contrast, the 3,4-dihydroxyphenyl moiety introduces hydroxyl functional groups that are known to enhance binding affinity to various biological targets. This combination of structural elements suggests that Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate may exhibit potent activity in multiple therapeutic areas.

Recent research in the field of neuropharmacology has highlighted the importance of piperazine derivatives in the development of novel treatments for neurological disorders. Studies have demonstrated that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic benefits. The specific arrangement of functional groups in Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate may confer selectivity for certain receptors, thereby minimizing side effects associated with broader-spectrum drugs.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. The dihydroxyphenyl group is particularly noteworthy, as it has been shown to enhance blood-brain barrier penetration in certain cases. This property is critical for developing effective CNS-targeting drugs, which often face significant challenges due to the barrier's protective nature. By leveraging this structural feature, Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate may offer a pathway to more efficient drug delivery systems.

Furthermore, the compound's interaction with enzymes and metabolic pathways has been a focus of recent investigations. Preliminary studies suggest that it may inhibit specific enzymes involved in neurotransmitter degradation or synthesis. Such inhibition could lead to prolonged activity at target sites, potentially improving therapeutic outcomes. The tert-butyl group's influence on metabolic stability also adds another layer of complexity to its pharmacological profile, suggesting that it may have a longer half-life compared to structurally related compounds.

The synthesis and characterization of Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological testing. Techniques such as solid-phase synthesis and catalytic hydrogenation have been particularly useful in constructing the complex framework of this molecule.

In vitro studies have provided valuable insights into the biological activity of this compound. Initial assays have revealed potential interactions with adrenergic and serotonergic receptors, which are implicated in conditions such as depression and anxiety disorders. The dual interaction profile suggests that Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate may serve as a multitargeted therapeutic agent.

The development of novel drug candidates often involves rigorous safety evaluations before moving into clinical trials. Toxicological studies on Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate have been conducted to assess its potential adverse effects. These studies have focused on evaluating organ-specific toxicity as well as potential carcinogenic or mutagenic properties. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

The future prospects for Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship (SAR) studies and molecular modeling techniques. These efforts are expected to yield derivatives with enhanced efficacy and reduced side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. The interdisciplinary nature of modern drug discovery necessitates close cooperation among chemists, biologists, pharmacologists, and clinicians. Such partnerships can accelerate the development process and increase the likelihood of successful therapeutic outcomes.

In conclusion, Tert-butyl 2-(3,4-dihydroxyphenyl)piperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity. Its potential applications in treating neurological disorders highlight its importance as a candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly vital role in shaping future therapeutic strategies.